Cas no 2223041-79-8 (2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester)

• Product Name: 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester
• CAS No: 2223041-79-8
• MF: C₁₃H₂₂BN₃O₂
• MW: 263.14
• CID: 5144588
• Update Time: 2025-06-08

2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester

• Inchi： 1S/C13H22BN3O2/c1-8(2)10-9(7-16-11(15)17-10)14-18-12(3,4)13(5,6)19-14/h7-8H,1-6H3,(H2,15,16,17)
• InChI Key： AGIZYRHMPLSFBQ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(B2OC(C)(C)C(C)(C)O2)C(C(C)C)=N1

Additional information on 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester

Introduction to 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester (CAS No. 2223041-79-8)

2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 2223041-79-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivatives, a class of heterocyclic compounds that are widely recognized for their biological activity and structural versatility. The presence of both an amino group and a boronic acid pinacol ester moiety makes this molecule a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is pivotal in constructing complex molecular architectures.

The boronic acid pinacol ester functionality is particularly noteworthy due to its stability under various reaction conditions and its ability to participate in high-yielding coupling reactions with aryl halides or triflates. This stability is attributed to the protecting group provided by the pinacol ester, which prevents unwanted side reactions while allowing for selective deprotection under mild acidic or basic conditions. Such characteristics make 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester an indispensable tool in the synthetic chemist's arsenal, enabling the efficient construction of biaryl systems that are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine scaffolds. Pyrimidines are fundamental components of nucleic acids and play a crucial role in various biological processes. Consequently, they have been extensively explored as pharmacophores in drug discovery efforts. The 2-amino group in 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at this position can influence binding affinity, metabolic stability, and overall pharmacokinetic profiles, making it a versatile starting point for medicinal chemists.

The iso-propyl substituent at the 4-position of the pyrimidine ring adds another layer of structural complexity and potential for biological activity. Substituents at this position can modulate electronic properties, steric hindrance, and interactions with biological targets. Recent studies have demonstrated that iso-propyl-substituted pyrimidines can exhibit enhanced binding to certain enzymes and receptors, leading to promising results in preclinical trials for diseases such as cancer and inflammatory disorders. The ability to introduce such substituents while maintaining synthetic tractability is a significant advantage of using 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester as a building block.

The pharmaceutical industry has increasingly relied on transition metal-catalyzed cross-coupling reactions to construct complex drug molecules efficiently. The Suzuki-Miyaura coupling, in particular, has become a cornerstone of modern synthetic organic chemistry due to its broad substrate scope and high functional group tolerance. 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester serves as an excellent precursor for generating biaryl derivatives through this reaction. By coupling this boronic acid derivative with various aryl halides or triflates, researchers can access a diverse library of pyrimidine-based compounds for further biological evaluation.

In addition to its applications in drug discovery, 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester has found utility in materials science and agrochemical research. Pyrimidine derivatives are known to exhibit interesting electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Furthermore, their biological activity against pests and pathogens has prompted investigations into their potential as next-generation crop protection agents. The ease with which this compound can be modified and incorporated into larger molecular frameworks underscores its versatility across multiple scientific disciplines.

The synthesis of 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of the pyrimidine ring at the 4-position followed by protection of the boronic acid functionality with a pinacol group. Advances in synthetic methodologies have enabled more streamlined routes to this compound, reducing reaction times and improving yields. These improvements are crucial for large-scale production and commercialization of pharmaceutical intermediates.

Recent advances in computational chemistry have further enhanced the utility of 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester by allowing researchers to predict its reactivity and biological properties with greater accuracy. Molecular modeling studies have helped identify optimal reaction conditions and predict potential side products, thereby accelerating the drug discovery process. Additionally, high-throughput screening techniques combined with automated synthesis platforms have enabled rapid evaluation of large libraries of pyrimidine derivatives derived from this intermediate.

The safety profile of 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester is another critical consideration in its application to pharmaceutical research. While boronic acids are generally stable under standard conditions, they can undergo hydrolysis under acidic or basic environments, releasing toxic borate species. Therefore, careful handling and appropriate storage conditions are essential when working with this compound. Despite these precautions, its synthetic utility and versatility make it a valuable reagent in both academic and industrial settings.

In conclusion, 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester (CAS No. 2223041-79-8) represents a significant advancement in synthetic chemistry due to its role as an intermediate in constructing biologically active molecules via cross-coupling reactions. Its structural features—combining an amino group with an iso-propyl substituent on a pyrimidine core—provide ample opportunities for further functionalization and derivatization. As research continues to uncover new applications for pyrimidine derivatives, 2-Amino-4-(iso-propyl)pyrimidine-5-boronic acid pinacol ester is poised to remain at the forefront of pharmaceutical innovation.